Cas no 1228552-48-4 (N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine)
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine Chemical and Physical Properties
Names and Identifiers
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- N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine
- T4050
- 1,5-Dibromo-2-(S,S-dimethylsulfoximinoyl)-3-nitrobenzene
- [(2,4-dibromo-6-nitrophenyl)imino]dimethyl-$l^{6}-sulfanone
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- Inchi: 1S/C8H8Br2N2O3S/c1-16(2,15)11-8-6(10)3-5(9)4-7(8)12(13)14/h3-4H,1-2H3
- InChI Key: ZRAZOPCXEHHGAK-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1N=S(C)(C)=O)[N+](=O)[O-])Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 381
- Topological Polar Surface Area: 83.6
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N055380-250mg |
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine |
1228552-48-4 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N055380-500mg |
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine |
1228552-48-4 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N055380-1000mg |
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine |
1228552-48-4 | 1g |
$ 480.00 | 2022-06-03 | ||
| A2B Chem LLC | AI15059-500mg |
N-(2,4-Dibromo-6-nitrophenyl)-s,s-dimethylsulfoximine |
1228552-48-4 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI15059-1g |
N-(2,4-Dibromo-6-nitrophenyl)-s,s-dimethylsulfoximine |
1228552-48-4 | >95% | 1g |
$439.00 | 2024-04-20 |
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine
Introduction to N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine (CAS No: 1228552-48-4)
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine (CAS No: 1228552-48-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes.
The molecular structure of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine consists of a phenyl ring substituted with bromine and nitro groups, which are strategically positioned to enhance its reactivity and interaction with biological targets. The sulfoximine functional group further contributes to its chemical versatility, making it a valuable intermediate in synthetic chemistry and drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring sulfoximine moieties. Sulfoximines have been demonstrated to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine and nitro substituents in N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine enhances its binding affinity to various biological targets, making it an attractive candidate for further investigation.
One of the most compelling aspects of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine is its potential application in the development of targeted therapies. Current research suggests that this compound may interact with specific enzymes and receptors involved in cancer progression and inflammation. By modulating these interactions, it could serve as a lead compound for the discovery of new drugs that offer improved efficacy and reduced side effects.
The synthesis of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated sulfoxidation have been particularly useful in constructing the complex framework of this compound.
Evaluation of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated its ability to inhibit the activity of key enzymes associated with cancer cell proliferation and survival. Additionally, preliminary in vivo studies suggest that this compound may exhibit tumor-selective toxicity, making it a potential candidate for further development as an anticancer agent.
The structural features of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine also make it an excellent tool for biochemical research. Its ability to interact with specific biological targets allows researchers to gain insights into the mechanisms underlying various diseases. This information can be leveraged to develop more effective therapeutic strategies and to identify new drug targets for future investigations.
In conclusion, N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine (CAS No: 1228552-48-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural properties and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.
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